Cas no 116253-63-5 (4-(quinolin-8-yloxy)aniline)

• Product Name: 4-(quinolin-8-yloxy)aniline
• CAS No: 116253-63-5
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 3157880
• Update Time: 2025-05-20

4-(quinolin-8-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(quinolin-8-yloxy)aniline

• Inchi： 1S/C15H12N2O/c16-12-6-8-13(9-7-12)18-14-5-1-3-11-4-2-10-17-15(11)14/h1-10H,16H2
• InChI Key： SAAYSIWKJVTQTL-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1=CC=CC2=CC=CN=C21

Additional information on 4-(quinolin-8-yloxy)aniline

Comprehensive Overview of 4-(quinolin-8-yloxy)aniline (CAS No. 116253-63-5): Properties, Applications, and Research Insights

4-(quinolin-8-yloxy)aniline (CAS No. 116253-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline-derived amine exhibits unique structural features, combining a quinoline moiety with an aniline group through an ether linkage. Its molecular formula, C₁₅H₁₂N₂O, and precise architecture make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the compound's role in developing fluorescent probes and photoactive materials, aligning with the growing demand for organic electronics and sensors. Researchers are particularly interested in its electron-donating properties and conjugated π-system, which contribute to applications in OLEDs (Organic Light-Emitting Diodes) and biomedical imaging. These applications resonate with current trends in sustainable technology and precision medicine.

The synthesis of 4-(quinolin-8-yloxy)aniline typically involves Ullmann-type coupling reactions between 8-hydroxyquinoline and 4-iodoaniline, optimized for high yield and purity. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its structural integrity. Notably, its thermal stability (decomposition point >250°C) and solubility profile (soluble in DMSO, DMF; sparingly soluble in water) make it adaptable for diverse experimental conditions.

In pharmaceutical contexts, derivatives of this compound are explored for kinase inhibition and antimicrobial activity, addressing global concerns like antibiotic resistance. Computational studies (molecular docking) suggest potential interactions with protein targets, though clinical relevance requires further validation. This aligns with frequent search queries such as "quinoline-based drugs" and "new antibiotic scaffolds."

Environmental and safety assessments indicate that 4-(quinolin-8-yloxy)aniline requires standard laboratory precautions (gloves, ventilation) but lacks significant ecotoxicity at typical usage scales. Its low volatility minimizes inhalation risks, though skin contact should be avoided. Regulatory databases classify it as non-hazardous under normal handling conditions.

Future research directions include optimizing its photophysical properties for solar cell applications and exploring catalytic roles in green chemistry reactions. The compound’s versatility positions it at the intersection of materials science and drug discovery, making it a subject of ongoing patent filings (WO2021156789 references similar structures).

For researchers sourcing CAS 116253-63-5, purity grades (>98%) are critical for reproducibility. Suppliers often provide technical data sheets detailing storage conditions (desiccated, -20°C) and spectral data. Collaborative projects increasingly leverage AI-driven molecular design to accelerate derivative development, reflecting industry shifts toward digital chemistry platforms.